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Abstract

2-(Octyloxy)aniline is a substituted aniline derivative with a long alkoxy chain at the ortho
position. While specific research on this particular isomer is limited, the broader class of alkoxy
aniline derivatives has demonstrated significant potential across various scientific disciplines.
This technical guide aims to explore the prospective research avenues for 2-(Octyloxy)aniline
by drawing parallels with its isomers and related compounds. The guide will cover potential
physicochemical properties, plausible synthetic routes, and promising applications in medicinal
chemistry and materials science. Detailed experimental protocols and visual representations of
synthetic and biological pathways are provided to facilitate further investigation into this
intriguing molecule.

Physicochemical Properties

Quantitative data for 2-(Octyloxy)aniline is not readily available in the literature. However, by
analyzing the properties of its isomers and related aniline compounds, we can predict its likely
physicochemical characteristics. This information is crucial for designing experiments and
predicting its behavior in various systems.
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Property

Predicted Value for 2-
(Octyloxy)aniline

Data from Related
Compounds

4-(Octyloxy)aniline:

Molecular Formula C14H23NO
C14H23NO[1]
. 4-(Octyloxy)aniline: 221.34
Molecular Weight 221.34 g/mol
g/mol [1]
Colorless to yellowish liquid or Aniline is a colorless to
Appearance ) ) ) o
low melting solid brownish oily liquid.[2]
] ] 4-(Octyloxy)aniline: 35-39
Melting Point <25°C
°C[1]
Boiling Point > 300 °C 4-(Octyloxy)aniline: 336 °C[1]
) ) Aniline is slightly soluble in
- Sparingly soluble in water, ) _
Solubility ) ) water and highly soluble in
soluble in organic solvents .
most organic solvents.[2]
pKa ~4.5 (of the anilinium ion) Aniline pKa: 4.6[3]

Synthesis of 2-(Octyloxy)aniline

The synthesis of 2-(Octyloxy)aniline can be approached through established methods for the

preparation of alkoxy anilines. The Williamson ether synthesis and the Ullmann condensation

are two of the most common and effective strategies.

Experimental Protocol: Williamson Ether Synthesis

This method involves the reaction of 2-aminophenol with an octyl halide in the presence of a

base.[4][5]
Materials:

e 2-Aminophenol

e 1-Bromooctane (or 1-iodooctane)
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e Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)
e Dimethylformamide (DMF) or Acetonitrile (CH3sCN) as solvent
o Diethyl ether

» Saturated sodium bicarbonate solution

e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

e To a solution of 2-aminophenol (1 equivalent) in DMF, add a base such as powdered NaOH
or K2COs (1.2 equivalents).

 Stir the mixture at room temperature for 30 minutes.
e Add 1-bromooctane (1.1 equivalents) dropwise to the reaction mixture.

e Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer
Chromatography (TLC).

» After completion of the reaction (typically 4-8 hours), cool the mixture to room temperature.
e Pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

o Combine the organic layers and wash with saturated sodium bicarbonate solution and then
with brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to obtain pure 2-(Octyloxy)aniline.

Caption: Williamson Ether Synthesis of 2-(Octyloxy)aniline.
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Experimental Protocol: Ullmann Condensation

The Ullmann condensation is another viable method, particularly useful for coupling an alcohol

with an aryl halide using a copper catalyst.[6][7]

Materials:

2-Bromoaniline or 2-lodoaniline

Octan-1-ol

Copper(l) iodide (Cul)

A ligand such as 1,10-phenanthroline or L-proline

A base such as Potassium carbonate (K2COs) or Cesium carbonate (Cs2COs)

A high-boiling solvent such as Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)
Toluene

Ammonium hydroxide solution

Brine

Anhydrous sodium sulfate (Na2S0a)

Procedure:

In a reaction flask, combine 2-bromoaniline (1 equivalent), octan-1-ol (1.5 equivalents), Cul
(0.1 equivalents), the chosen ligand (0.2 equivalents), and the base (2 equivalents) in the
solvent.

De-gas the mixture and then heat it under an inert atmosphere (e.g., nitrogen or argon) to
110-130 °C.

Monitor the reaction by TLC. The reaction may take 12-24 hours.

After completion, cool the reaction mixture to room temperature.
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 Dilute the mixture with toluene and filter through a pad of celite to remove insoluble salts.

o Wash the filtrate with a dilute ammonium hydroxide solution to remove copper salts, followed
by a wash with brine.

» Dry the organic layer over anhydrous Na2SOa, filter, and concentrate in vacuo.

» Purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to yield 2-
(Octyloxy)aniline.

Potential Research Areas

The unique structural features of 2-(Octyloxy)aniline, namely the electron-donating amino
group and the long, flexible octyloxy chain on the aromatic ring, suggest several promising
areas for research.

Medicinal Chemistry

Aniline and its derivatives are prevalent scaffolds in many biologically active compounds.[8][9]

e Anticancer Agents: Quinoline, an aniline-fused heterocyclic system, is a well-known
pharmacophore in cancer therapy.[10][11][12] The alkoxy-substituted aniline moiety could
serve as a key intermediate for the synthesis of novel quinoline derivatives. These
compounds could potentially act as inhibitors of protein kinases, topoisomerases, or disrupt
tubulin polymerization, all of which are validated mechanisms in cancer treatment.[13][14]
Further research could involve synthesizing a library of 2-(octyloxy)aniline-based quinolines
and screening them against various cancer cell lines.

Caption: Potential anticancer mechanisms of 2-(octyloxy)aniline derivatives.

o Antimicrobial Agents: Aniline derivatives have been reported to possess antibacterial and
antifungal properties. The lipophilic octyloxy chain in 2-(octyloxy)aniline could enhance its
ability to penetrate microbial cell membranes. Potential mechanisms of action include the
disruption of cell wall synthesis, inhibition of essential enzymes, or interference with nucleic
acid synthesis.[8] Research in this area would involve synthesizing derivatives and
evaluating their minimum inhibitory concentrations (MICs) against a panel of pathogenic
bacteria and fungi.
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Materials Science

The molecular shape and electronic properties of alkoxy anilines make them attractive
candidates for applications in materials science.

 Liquid Crystals: Long-chain alkoxy-substituted anilines are known to be precursors for liquid
crystalline materials.[2][15] The combination of a rigid aromatic core and a flexible aliphatic
chain in 2-(octyloxy)aniline is a key feature for mesophase formation. By incorporating this
molecule into larger structures, such as Schiff bases or azoxybenzenes, it is possible to
design new liquid crystals with specific properties for use in displays, sensors, and other
optical applications.

Conclusion

While direct experimental data on 2-(Octyloxy)aniline is scarce, this in-depth guide highlights
its significant research potential based on the well-established chemistry and applications of its
structural analogs. The synthetic protocols provided offer a clear path to obtaining this
compound, and the outlined research areas in medicinal chemistry and materials science
present exciting opportunities for innovation. Further investigation into 2-(octyloxy)aniline and
its derivatives is warranted and could lead to the development of novel therapeutics and
advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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